Cas no 2155848-03-4 (rac-methyl (1R,5R,6R)-6-aminobicyclo3.2.0heptane-3-carboxylate)

• Product Name: rac-methyl (1R,5R,6R)-6-aminobicyclo3.2.0heptane-3-carboxylate
• CAS No: 2155848-03-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5777554
• PubChem ID: 132371459
• Update Time: 2025-10-30

rac-methyl (1R,5R,6R)-6-aminobicyclo3.2.0heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2155848-03-4
• rac-methyl (1R,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate
• EN300-1268026
• rac-methyl (1R,5R,6R)-6-aminobicyclo3.2.0heptane-3-carboxylate

• Inchi： 1S/C9H15NO2/c1-12-9(11)6-2-5-4-8(10)7(5)3-6/h5-8H,2-4,10H2,1H3/t5-,6?,7-,8-/m1/s1
• InChI Key： ZOGXLRQFAOGUOU-NIVRMLGLSA-N
• SMILES： O(C)C(C1C[C@@H]2C[C@H]([C@@H]2C1)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-methyl (1R,5R,6R)-6-aminobicyclo3.2.0heptane-3-carboxylate

Professional Introduction to Rac-Methyl (1R,5R,6R)-6-Aminobicyclo[3.2.0]heptane-3-Carboxylate (CAS No. 2155848-03-4)

Rac-Methyl (1R,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate, a compound with the CAS number 2155848-03-4, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of intense research interest. The intricate bicyclic structure of this molecule, coupled with its specific stereochemistry, positions it as a promising candidate for various therapeutic applications.

The chemical structure of Rac-Methyl (1R,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate is characterized by a seven-membered bicyclic framework with an amine group and a carboxylate moiety at strategic positions. This configuration not only contributes to its distinct pharmacophoric features but also influences its interactions with biological targets. The stereochemistry at the 1R, 5R, and 6R positions is particularly noteworthy, as it plays a crucial role in determining the compound's biological activity and selectivity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The bicyclic scaffold of Rac-Methyl (1R,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate has been identified as a potential key structure for designing molecules that interact with neurotransmitter systems. Preliminary studies have suggested that this compound may exhibit properties relevant to the treatment of conditions such as depression and anxiety disorders.

The amine group in the molecule serves as a critical pharmacophore, enabling interactions with various biological targets. Research has indicated that this moiety can engage with receptors and enzymes involved in neurotransmitter metabolism and signaling. The carboxylate group further enhances the compound's solubility and bioavailability, which are essential factors for its potential therapeutic use. These structural features make Rac-Methyl (1R,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate a compelling candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. These computational studies have been instrumental in understanding how Rac-Methyl (1R,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate interacts with its biological targets at the molecular level. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers have gained valuable insights into the compound's binding affinity and mechanism of action.

The stereochemical configuration of this compound is particularly relevant to its biological activity. The specific arrangement of the stereocenters at the 1R, 5R, and 6R positions influences how the molecule fits into biological receptors and enzymes. This stereochemical precision is often critical for achieving high selectivity and efficacy in drug design. The synthesis of Rac-Methyl (1R,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate has been optimized to ensure high enantiomeric purity, which is essential for its intended applications.

In vitro studies have provided preliminary evidence of the compound's potential therapeutic effects. These studies have focused on its interactions with key neurotransmitter receptors such as serotonin receptors and sigma receptors. The observed interactions suggest that Rac-Methyl (1R,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate may modulate neurotransmitter release or receptor activity in ways that could be beneficial for treating neurological disorders.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy profile before moving to clinical trials. Rac-Methyl (1R,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate is currently undergoing preclinical studies to evaluate its pharmacokinetic properties and potential side effects. These studies are crucial for determining whether the compound is suitable for further development into a therapeutic agent.

The significance of this compound extends beyond its potential therapeutic applications; it also represents an important advancement in medicinal chemistry methodology。 The synthesis strategies developed for Rac-Methyl (1R,5R,6R)-6-aminobicyclo[3。2。0]heptane-3-carboxylate have provided valuable insights into constructing complex bicyclic structures with high stereochemical control。 These methodologies are likely to be applicable to other drug candidates being developed in similar areas。

As research continues to uncover new biological targets and mechanisms， compounds like Rac-Methyl (1 R， 5 R， 6 R) - 6 - amino - bicycles [ 3。 2。 0 ] heptane - 3 - carboxylic acid will remain at the forefront of pharmaceutical innovation。 Their unique structural features and promising biological activities make them attractive candidates for further exploration。 With continued investment in research and development， these compounds hold the potential to contribute significantly to advancements in medicine。